![molecular formula C14H15NO2S B2682894 N-cyclopropyl-2-methoxy-1-naphthalenesulfinamide CAS No. 477762-29-1](/img/structure/B2682894.png)
N-cyclopropyl-2-methoxy-1-naphthalenesulfinamide
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Description
N-cyclopropyl-2-methoxy-1-naphthalenesulfinamide, also known as CP-47,497, is a synthetic cannabinoid that was first synthesized in the 1980s. It is a potent agonist of the cannabinoid receptors CB1 and CB2 and has been used extensively in scientific research to study the endocannabinoid system.
Scientific Research Applications
Synthesis and Characterization : A study by Özer et al. (2009) focused on the synthesis of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including naphthalene-related compounds. They characterized these compounds using elemental analyses, IR spectroscopy, and NMR spectroscopy, providing foundational knowledge for further applications in chemistry (Özer, Arslan, VanDerveer, & Külcü, 2009).
Inhibitors of Protein Kinases : Research by Hidaka et al. (1984) found that naphthalenesulfonamides, similar in structure to N-cyclopropyl-2-methoxy-1-naphthalenesulfinamide, can act as potent inhibitors of various protein kinases, including cAMP-dependent and cGMP-dependent protein kinases. This finding is significant for understanding the regulation of these enzymes and for potential therapeutic applications (Hidaka, Inagaki, Kawamoto, & Sasaki, 1984).
Cyclooxygenase Inhibition : A 2010 study by Duggan et al. investigated naproxen, a drug with a naphthyl scaffold similar to this compound. They explored its interaction with cyclooxygenase enzymes, providing insights into the molecular basis of its action and potential for developing selective COX inhibitors (Duggan, Walters, Musée, Harp, Kiefer, Oates, & Marnett, 2010).
Ionic Liquid Applications : Boovanahalli et al. (2004) utilized the high nucleophilicity of bromide ion in ionic liquids for the nucleophilic displacement in ethers, using compounds such as 2-methoxynaphthalene. This research contributes to green chemistry methods for ether cleavage (Boovanahalli, Kim, & Chi, 2004).
β-Cyclodextrin Inclusion Compounds : Hamai (1982) studied the inclusion compounds of naphthalene and β-cyclodextrin, focusing on absorption and fluorescence spectra. This research is relevant for understanding molecular interactions and potential applications in drug delivery systems (Hamai, 1982).
properties
IUPAC Name |
N-cyclopropyl-2-methoxynaphthalene-1-sulfinamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2S/c1-17-13-9-6-10-4-2-3-5-12(10)14(13)18(16)15-11-7-8-11/h2-6,9,11,15H,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTPZIMJOJBVMKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=CC=CC=C2C=C1)S(=O)NC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>39.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49666338 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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